4-Bromocinnamic acid

Description

4-Bromocinnamic acid is a chemical compound with the CAS number 1200-07-3 . It is also known by other names such as (E)-3-(4-bromophenyl)acrylic acid and p-Bromocinnamic acid . The molecular formula for 4-Bromocinnamic acid is C9H7BrO2, and it has a molecular weight of 227.05 g/mol . It appears as a white solid . 4-Bromocinnamic acid is soluble in alcohol, ethyl acetate, and DMSO, but it is insoluble in water .

The primary use of 4-Bromocinnamic acid is as a laboratory chemical . It should not be used in food, drugs, pesticides, or biocidal products . It is considered hazardous and harmful if swallowed, so appropriate safety measures should be taken when handling it .

A similar chemical compound is 4-chlorocinnamic acid, which has been used in studies to probe the crystal structure landscape of 4-bromocinnamic acid . Computational doping has been performed with 4-chlorocinnamic acid as a model system . Another related compound is 4-methylcinnamic acid, which has been used experimentally to achieve doping and obtain new crystal structures .

• CAS No.: 1200-07-3
• Product Name: 4-Bromocinnamic acid
• Molecular Formula: C9H7BrO2
• Molecular Weight: 227.05 g/mol
• IUPAC Name: (E)-3-(4-bromophenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• Standard InChIKey: CPDDDTNAMBSPRN-ZZXKWVIFSA-N
• SMILES: C1=CC(=CC=C1C=CC(=O)O)Br
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)O)Br
• Synonyms: 3-(4-Bromophenyl)-2-propenoic Acid; 3-(4-Bromophenyl)-2-propenoic Acid; NSC 218449
• PubChem Compound: 737158
• Last Modified: Sep 14 2023